Cas no 52795-55-8 (1,3,4-Nonadecanetriol, 2-amino-, (2S,3S,4R)-)

• Product Name: 1,3,4-Nonadecanetriol, 2-amino-, (2S,3S,4R)-
• CAS No: 52795-55-8
• MF: C₁₉H₄₁NO₃
• MW: 331.533746480942
• CID: 358778
• PubChem ID: 11142142
• Update Time: 2025-04-19

1,3,4-Nonadecanetriol, 2-amino-, (2S,3S,4R)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Nonadecanetriol, 2-amino-, (2S,3S,4R)-
• (2S,3S,4R)-2-aminononadecane-1,3,4-triol
• 52795-55-8
• DTXSID80456763
• SCHEMBL12279953

• Inchi： 1S/C19H41NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(22)19(23)17(20)16-21/h17-19,21-23H,2-16,20H2,1H3/t17-,18+,19-/m0/s1
• InChI Key： PEOMDOQZOYXEHH-OTWHNJEPSA-N
• SMILES： O[C@@H]([C@H]([C@H](CO)N)O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 331.30883
• Monoisotopic Mass: 331.30864417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 86.71